Cas no 861210-83-5 (Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)-
• CAS No: 861210-83-5
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• MDL: MFCD03618044
• CID: 5233968
• Update Time: 2026-03-08

Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)-

• MDL： MFCD03618044
• Inchi： 1S/C10H7F3N2O2/c1-5-14-7-3-2-6(4-8(7)17-5)15-9(16)10(11,12)13/h2-4H,1H3,(H,15,16)
• InChI Key： FLIQZGVSOUVTHP-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OC(C)=NC2=CC=1)(=O)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)-

Recent Advances in the Study of Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)- (CAS: 861210-83-5)

Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)- (CAS: 861210-83-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoroacetamide and benzoxazole moieties, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its unique physicochemical properties, biological activity, and potential therapeutic uses, making it a subject of interest for researchers aiming to develop novel pharmacological agents.

One of the key areas of research involving Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)- is its role as a scaffold in medicinal chemistry. The benzoxazole ring system is known for its versatility in drug design, often contributing to enhanced binding affinity and metabolic stability. Recent publications have highlighted the compound's utility in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study demonstrated its efficacy as a precursor in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

In addition to its applications in kinase inhibition, Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)- has shown promise in the field of antimicrobial research. A recent investigation revealed its potential as an antibacterial agent, with activity against Gram-positive bacteria. The trifluoroacetamide group is believed to enhance the compound's membrane permeability, thereby improving its bioavailability and efficacy. These findings underscore the compound's potential as a lead structure for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Another noteworthy aspect of this compound is its use in analytical chemistry. Due to its distinct spectroscopic properties, Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)- has been employed as a fluorescent probe in bioimaging studies. Researchers have utilized its fluorescence characteristics to track cellular processes and monitor drug delivery in real-time. This application is particularly valuable in the study of pharmacokinetics and pharmacodynamics, providing insights into the behavior of therapeutic agents within biological systems.

Despite its promising applications, challenges remain in the optimization and large-scale synthesis of Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)-. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as well as reducing production costs. Advances in green chemistry and catalytic methods have been explored to address these challenges, with some studies reporting successful modifications to the synthetic protocol. These developments are critical for ensuring the compound's viability in industrial and clinical settings.

In conclusion, Acetamide, 2,2,2-trifluoro-N-(2-methyl-6-benzoxazolyl)- (CAS: 861210-83-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, antimicrobial therapy, and analytical chemistry, highlighting its broad utility. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthesis, and explore new therapeutic avenues. As the field advances, this compound is poised to play a pivotal role in the development of next-generation pharmacological agents.